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Compound of Interest

Compound Name: 2-Methoxyethyl cyanoacetate

Cat. No.: B083140

An In-depth Technical Guide to the Physicochemical Properties of 2-Methoxyethyl
Cyanoacetate

Introduction

2-Methoxyethyl cyanoacetate, with the CAS number 10258-54-5, is an organic compound
that serves as a versatile intermediate in numerous organic syntheses.[1][2] It is the 2-
methoxyethyl ester of 2-cyanoacetic acid.[1][2][3] This technical guide provides a
comprehensive overview of its physicochemical properties, experimental protocols for their
determination, and its primary synthesis method. This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Structure

The molecular structure of 2-Methoxyethyl cyanoacetate consists of a cyanoacetate core with
a 2-methoxyethyl group attached to the ester oxygen.
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Chemical Structure of 2-Methoxyethyl cyanoacetate
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Caption: Chemical Structure of 2-Methoxyethyl cyanoacetate

Physicochemical Properties

The physicochemical properties of 2-Methoxyethyl cyanoacetate are summarized in the
tables below.

General and Physical Properties
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Property Value Reference
Appearance Clear liquid [1112113114]
Molecular Formula C6HIONO3 [4115][6]
Molecular Weight 143.14 g/mol [41[5][6]
Density 1.127 g/mL at 25 °C [1112][3]
Boiling Point 98-100 °C at 1 mmHg [1112]131[4]
Melting Point No data available [4]

Water Solubility 745 g/L 3114171

Flash Point

113 °C (closed cup)

[4]

pKa

2.75 £ 0.10 (Predicted)

[11E31[7]

Vapor Pressure

0.0103 mmHg at 25°C

[7]

ical and : :

Property

Value

Reference

Refractive Index

n20/D 1.434

[1](21[3]

1H NMR Spectra

Data available

[8]

13C NMR Spectra

Data available

[8]

IR Spectra

Data available

[8]

Mass Spectrum

Data available

[°]

Chemical Identifiers
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Identifier Value Reference
CAS Number 10258-54-5 [4][5]

EC Number 233-597-3 [4][5]
PubChem CID 25106 [8]

SMILES COCCOC(=0)CC#N [10]

SGLKIEOMYXTGBH-
InChlKey [3][10]
UHFFFAOYSA-N

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of 2-
Methoxyethyl cyanoacetate are not explicitly available in the searched literature. However,
standard methodologies for determining these properties are described below.

» Boiling Point: The boiling point is determined by distillation at reduced pressure (1 mmHg) as
indicated by the literature values.[1][2][3][4] A sample is heated in a distillation apparatus,
and the temperature at which the liquid boils and its vapor condenses is recorded. The
pressure is maintained at 1 mmHg using a vacuum pump.

o Density: The density is typically measured using a pycnometer or a digital density meter at a
specified temperature (25 °C).[1][2][3] The mass of a known volume of the substance is
measured and the density is calculated.

o Refractive Index: The refractive index is measured using a refractometer, typically at 20 °C
with the sodium D-line (589 nm).[1][2][3] A drop of the liquid is placed on the prism of the
refractometer, and the refractive index is read directly from the scale.

e Flash Point: The closed-cup flash point is determined using a Pensky-Martens or similar
closed-cup apparatus. The sample is heated at a controlled rate, and a test flame is
periodically introduced into the vapor space until a flash is observed.[4]

e Solubility: The solubility in water is determined by adding a known amount of the substance
to a known volume of water and stirring until saturation is reached. The concentration of the
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dissolved substance is then measured.[3][4][7]

e Spectroscopic Analysis:

o NMR Spectroscopy: 1H and 13C NMR spectra are recorded on a spectrometer to
elucidate the chemical structure by observing the chemical shifts, multiplicities, and
coupling constants of the nuclei.[8]

o IR Spectroscopy: Infrared spectroscopy is used to identify the functional groups present in
the molecule by analyzing the absorption of infrared radiation at specific wavenumbers.[8]

o Mass Spectrometry: Mass spectrometry provides information about the molecular weight
and fragmentation pattern of the molecule, aiding in its identification and structural
confirmation.[9]

Synthesis Workflow

The primary method for synthesizing 2-Methoxyethyl cyanoacetate is through the
esterification of cyanoacetic acid with 2-methoxyethanol.[6] This reaction is typically catalyzed
by a strong acid, such as sulfuric acid, and is carried out under reflux conditions.[6]

Strong Acid Catalyst
(e.g., H2S0O4)

Cyanoacetic Acid 2-Methoxyethanol

2-Methoxyethyl cyanoacetate

Water

Click to download full resolution via product page

Caption: Synthesis of 2-Methoxyethyl cyanoacetate
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Applications and Reactivity

2-Methoxyethyl cyanoacetate is a key intermediate in various organic syntheses.[1][2][11] Its
primary applications include:

o Adhesives: It is used in the production of alpha-cyanoacrylic adhesives.[1][2][3]

o Organic Synthesis: It serves as a precursor for the synthesis of heterocyclic compounds and
can be used as an ethylating agent.[6]

o Polymer Chemistry: It can be used as a monomer for the preparation of specialized
polymers.[6]

o Medicinal Chemistry: Derivatives of 2-methoxyethyl cyanoacetate have shown potential
biological activities and are used as precursors in the synthesis of biologically active
molecules.[6]

The reactivity of 2-Methoxyethyl cyanoacetate is characterized by the presence of the ester
and nitrile functional groups, making it suitable for a variety of chemical transformations.[11]

Safety Information

2-Methoxyethyl cyanoacetate is classified as causing skin irritation, serious eye irritation, and
may cause respiratory irritation.[8] It is a combustible liquid. Appropriate personal protective
equipment, including gloves, eye protection, and a respirator, should be used when handling
this chemical.[5] It should be stored in a cool, dry, and well-ventilated place.[1][2][3][5] In case
of exposure, it is important to seek fresh air if inhaled, rinse eyes and skin with plenty of water,
and seek medical attention.[4][5][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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